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Compound of Interest

Compound Name: Norgestrel-d5

Cat. No.: B1165208 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Norgestrel-d5, a deuterated synthetic progestin. All personnel

must adhere to these procedures to mitigate risks associated with this potent compound.

Norgestrel-d5, a deuterated analog of the synthetic hormone Norgestrel, requires stringent

handling protocols due to its potential health risks. While a specific Safety Data Sheet (SDS) for

Norgestrel-d5 is not readily available, the safety profile of Norgestrel serves as a primary

reference. Norgestrel is classified as a hazardous substance, with potential risks including skin

and eye irritation, and it is a suspected carcinogen with the potential for reproductive harm.[1]

[2] Therefore, all handling and disposal procedures must be conducted with the utmost caution.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when working with Norgestrel-
d5. The following PPE must be worn at all times in the designated handling areas:

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contaminated and dispose of them as hazardous waste.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and

airborne particles.

Lab Coat: A dedicated, disposable lab coat or a lab coat made of a non-porous material

should be worn and laundered separately from other clothing.[1]
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Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator is essential. The specific type of respirator should be determined by a

risk assessment.

Quantitative Hazard Data
While a specific Occupational Exposure Limit (OEL) for Norgestrel has not been established,

the principle of "as low as reasonably practicable" (ALARP) must be applied to minimize

exposure.[1] The following table summarizes key toxicological data for Norgestrel, which

should be considered indicative for Norgestrel-d5.

Data Point Value Species Route

LD50 >5000 mg/kg Rat Oral

LD50 1470 mg/kg Rat Intraperitoneal

LD50 >5000 mg/kg Rat Subcutaneous

LD50 >5000 mg/kg Mouse Oral

LD50 2990 mg/kg Mouse Intraperitoneal

LD50 >5000 mg/kg Mouse Subcutaneous

Step-by-Step Handling and Disposal Protocol
1. Preparation and Weighing:

All handling of Norgestrel-d5 powder must be conducted within a certified chemical fume

hood or a glove box to prevent inhalation of airborne particles.

Before use, carefully inspect the container for any damage.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling

Norgestrel-d5.

Clean all equipment thoroughly after use following the decontamination procedure outlined

below.
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2. Solution Preparation:

When dissolving Norgestrel-d5, add the solvent to the powder slowly to avoid splashing.

Ensure the container is securely capped before mixing or vortexing.

3. Experimental Use:

Conduct all experimental procedures involving Norgestrel-d5 within a designated and

clearly marked area.

Avoid skin contact with solutions containing Norgestrel-d5.

4. Decontamination and Cleaning:

All surfaces and equipment contaminated with Norgestrel-d5 must be decontaminated. A

suitable decontamination solution should be used, followed by a thorough rinse with an

appropriate solvent and then soap and water.

Dispose of all cleaning materials (wipes, paper towels, etc.) as hazardous waste.

5. Waste Disposal:

Solid Waste: All solid waste contaminated with Norgestrel-d5, including empty containers,

used PPE, and cleaning materials, must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: All liquid waste containing Norgestrel-d5 must be collected in a dedicated,

sealed, and clearly labeled hazardous waste container. Do not dispose of this waste down

the drain.

All waste must be disposed of through a licensed hazardous waste disposal service, in

accordance with local, state, and federal regulations. Incineration is the preferred method for

the disposal of pharmaceutical waste.

Emergency Procedures
In case of skin contact:
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Immediately remove contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek medical attention.

In case of eye contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

In case of inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

In case of ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Visual Workflow for Handling Norgestrel-d5
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Caption: Workflow for the safe handling and disposal of Norgestrel-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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